Cas no 62338-22-1 (Cyclohexanecarboxylic acid, 1-octyl-, methyl ester)

• Product Name: Cyclohexanecarboxylic acid, 1-octyl-, methyl ester
• CAS No: 62338-22-1
• MF: C₁₆H₃₀O₂
• MW: 254.408205509186
• CID: 2189010
• Update Time: 2023-08-06

Cyclohexanecarboxylic acid, 1-octyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Octylcyclohexanecarboxylic acid methyl ester
• Cyclohexanecarboxylic acid, 1-octyl-, methyl ester
• TXPKRHQEGPYMAV-UHFFFAOYSA-N
• Methyl 1-octylcyclohexanecarboxylate #

• Inchi： 1S/C16H30O2/c1-3-4-5-6-7-9-12-16(15(17)18-2)13-10-8-11-14-16/h3-14H2,1-2H3
• InChI Key： TXPKRHQEGPYMAV-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CCCCCCCC)CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 229
• Topological Polar Surface Area: 26.3